N'-[(6-bromo-1,3-benzodioxol-5-yl)methylene]-4-chlorobenzenesulfonohydrazide

• IUPAC Name: N-[(E)-(6-bromo-1,3-benzodioxol-5-yl)methylideneamino]-4-chlorobenzenesulfonamide
• InChI: InChI=1S/C14H10BrClN2O4S/c15-12-6-14-13(21-8-22-14)5-9(12)7-17-18-23(19,20)11-3-1-10(16)2-4-11/h1-7,18H,8H2/b17-7+
• InChI Key: BAYLIHYWANRVCN-REZTVBANSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C(=C2)C=NNS(=O)(=O)C3=CC=C(C=C3)Cl)Br
• Isomeric SMILES: C1OC2=C(O1)C=C(C(=C2)/C=N/NS(=O)(=O)C3=CC=C(C=C3)Cl)Br
• Molecular Formula: C14H10BrClN2O4S
• Molecular Weight: 417.7 g/mol

Description

"N'-[(6-bromo-1,3-benzodioxol-5-yl)methylene]-4-chlorobenzenesulfonohydrazide" is a compound that belongs to a class of organic compounds known for their complex molecular structures and varied chemical properties.

Synthesis Analysis

The synthesis of related benzohydrazide derivatives typically involves condensation reactions. For instance, a study by Kadhim and Mekky (2021) detailed the synthesis of a heterocyclic derivative, which was identified using UV–Vis, FT-IR, and NMR spectral data, similar to the methods likely used for the synthesis of our compound of interest (Kadhim & Mekky, 2021).

Molecular Structure Analysis

The molecular structure of benzohydrazide derivatives is often characterized by X-ray crystallography. A study by Pomarnacka and Kedra (2003) used X-ray diffraction for structural characterization, a technique also applicable to "N'-[(6-bromo-1,3-benzodioxol-5-yl)methylene]-4-chlorobenzenesulfonohydrazide" (Pomarnacka & Kedra, 2003).

Chemical Reactions and Properties

The reactivity of such compounds typically involves interactions with various reagents. For example, Hussain et al. (2020) described the preparation of a related benzohydrazide compound and its use as a sensor, demonstrating the reactive nature of these compounds (Hussain et al., 2020).

Physical Properties Analysis

The physical properties, including the solubility, melting point, and crystalline structure, are crucial for understanding the compound's behavior in different environments. A study by Yathirajan et al. (2007) focused on the crystal packing and physical properties of a similar compound, which can provide insights into our compound of interest (Yathirajan et al., 2007).

Chemical Properties Analysis

Chemical properties, including reactivity, stability, and interaction with other chemicals, are key to understanding the compound's applications and potential uses. The study by Hussain et al. (2020) also detailed the chemical properties of a benzohydrazide derivative, which are relevant to "N'-[(6-bromo-1,3-benzodioxol-5-yl)methylene]-4-chlorobenzenesulfonohydrazide" (Hussain et al., 2020).

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if this compound were a drug, its mechanism of action would depend on the biological target it interacts with.

Safety and Hazards

Safety and hazard information would typically be provided in a Material Safety Data Sheet (MSDS) for the compound. This would include information on toxicity, environmental impact, and handling precautions.

Future Directions

Future research on this compound could involve studying its reactivity, potential uses, and biological activity. This could involve in vitro studies, in vivo studies, and potentially clinical trials if the compound is intended for use as a drug.